13α,16α,20-Triacetoxy-14α-benzoyloxyhimbosan-18-oic acid methyl ester
13α,16α,20-Triacetoxy-14α-benzoyloxyhimbosan-18-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
15448-14-3
VCID:
VC0095472
InChI:
InChI=1S/C35H41NO10/c1-17-11-12-23-25-15-22-16-34(23,46-20(4)39)31-28(33(41)42-5)30(44-19(3)38)27-24(35(22,31)36(17)25)13-14-26(43-18(2)37)29(27)45-32(40)21-9-7-6-8-10-21/h6-10,17,22-27,29-30H,11-16H2,1-5H3/t17-,22-,23+,24+,25+,26-,27-,29-,30-,34+,35+/m1/s1
SMILES:
CC1CCC2C3N1C45C6CCC(C(C6C(C(=C4C2(CC5C3)OC(=O)C)C(=O)OC)OC(=O)C)OC(=O)C7=CC=CC=C7)OC(=O)C
Molecular Formula:
C35H41NO10
Molecular Weight:
635.71
13α,16α,20-Triacetoxy-14α-benzoyloxyhimbosan-18-oic acid methyl ester
CAS No.: 15448-14-3
Natural Products
VCID: VC0095472
Molecular Formula: C35H41NO10
Molecular Weight: 635.71
| CAS No. | 15448-14-3 |
|---|---|
| Product Name | 13α,16α,20-Triacetoxy-14α-benzoyloxyhimbosan-18-oic acid methyl ester |
| Molecular Formula | C35H41NO10 |
| Molecular Weight | 635.71 |
| IUPAC Name | methyl (1S,3R,6S,7S,9R,11S,14R,15S,16S,17R,20S)-11,14,17-triacetyloxy-16-benzoyloxy-3-methyl-2-azahexacyclo[10.8.0.01,9.02,7.06,11.015,20]icos-12-ene-13-carboxylate |
| Standard InChI | InChI=1S/C35H41NO10/c1-17-11-12-23-25-15-22-16-34(23,46-20(4)39)31-28(33(41)42-5)30(44-19(3)38)27-24(35(22,31)36(17)25)13-14-26(43-18(2)37)29(27)45-32(40)21-9-7-6-8-10-21/h6-10,17,22-27,29-30H,11-16H2,1-5H3/t17-,22-,23+,24+,25+,26-,27-,29-,30-,34+,35+/m1/s1 |
| Standard InChIKey | ORUDPNXLVHQHOC-GRRMYRPESA-N |
| SMILES | CC1CCC2C3N1C45C6CCC(C(C6C(C(=C4C2(CC5C3)OC(=O)C)C(=O)OC)OC(=O)C)OC(=O)C7=CC=CC=C7)OC(=O)C |
| PubChem Compound | 101297608 |
| Last Modified | Nov 11 2021 |
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